5-Bromo-beta-methyl-1H-indole-3-ethanamine

• Molecular Formula: C11H13BrN2
• Molecular Weight: 253.14 g/mol
• IUPAC Name: 2-(5-bromo-1H-indol-3-yl)propan-1-amine
• InChI: InChI=1S/C11H13BrN2/c1-7(5-13)10-6-14-11-3-2-8(12)4-9(10)11/h2-4,6-7,14H,5,13H2,1H3
• InChI Key: QWRRGIMAXAILJJ-UHFFFAOYSA-N
• Canonical SMILES: CC(CN)C1=CNC2=C1C=C(C=C2)Br

Description

5-Bromo-beta-methyl-1H-indole-3-ethanamine is a useful research compound. Its molecular formula is C11H13BrN2 and its molecular weight is 253.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 5-bromo-3-(1-methyl-2-nitroethyl)-1H-indole (7.0 g) in dry tetrahydrofuran (100 ml) was added to a stirred suspension of lithium aluminium hydride (1.88 g) in dry tetrahydrofuran (50 ml) under a stream of nitrogen. The mixture was heated under reflux for 8 h, cooled in an ice bath and 2N sodium hydroxide solution (6 ml) was added cautiously. Filtration of the suspension through Hyflo and evaporation of the filtrate gave an amber oil which was chromatographed on kieselgel 60 eluted with methanol to give the title amine as a yellow gum (3.5 g) T.L.C. silica, methanol/ammonia (79:13) Rf 0.27.